N1-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-N2-(4-methoxyphenyl)oxalamide

• IUPAC Name: N-[(4-hydroxyoxan-4-yl)methyl]-N'-(4-methoxyphenyl)oxamide
• InChI: InChI=1S/C15H20N2O5/c1-21-12-4-2-11(3-5-12)17-14(19)13(18)16-10-15(20)6-8-22-9-7-15/h2-5,20H,6-10H2,1H3,(H,16,18)(H,17,19)
• InChI Key: DEJQIFKEIXWFJV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C(=O)NCC2(CCOCC2)O
• Molecular Formula: C15H20N2O5
• Molecular Weight: 308.33 g/mol
• CAS No.: 1351618-19-3

Description

N1-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-N2-(4-methoxyphenyl)oxalamide, also known as HPO, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. HPO is a small molecule that has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic properties.

Scientific Research Applications

Protective Group in Oligoribonucleotide Synthesis A study by Reese, Serafinowska, and Zappia (1986) explored the use of related compounds as protective groups in oligoribonucleotide synthesis. They found that these compounds, similar in structure to N1-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-N2-(4-methoxyphenyl)oxalamide, exhibit acid lability suitable for mild hydrolytic conditions, making them valuable in the synthesis process (Reese, Serafinowska, & Zappia, 1986).

Bioactive Pyrazole Derivatives Titi et al. (2020) investigated pyrazole derivatives for their bioactivity, including antitumor, antifungal, and antibacterial properties. While not directly studying this compound, their research provides insight into the potential pharmacological applications of structurally similar compounds (Titi et al., 2020).

Synthesis and Characterization in Chemical Research Agekyan and Mkryan (2015) conducted a study on the synthesis and characterization of compounds related to this compound. Their research contributes to the understanding of the chemical properties and potential applications of these compounds in various fields of chemistry (Agekyan & Mkryan, 2015).

Pharmacological Evaluation of Heterocyclic Compounds Faheem (2018) examined the pharmacological potential of heterocyclic compounds, including those structurally similar to this compound. This study highlighted their use in toxicity assessment, tumor inhibition, and antioxidant actions, showcasing the compound's relevance in medical and pharmaceutical research (Faheem, 2018).

Novel Synthesis Techniques in Organic Chemistry Research by Reddy et al. (2012) focused on novel synthesis techniques involving compounds structurally similar to this compound. Their work contributes to the development of new methods in organic synthesis, which could be applicable to a range of chemical compounds (Reddy et al., 2012).